3-hydroxy-4-(4-isopropoxybenzoyl)-1-(2-methoxyethyl)-5-phenyl-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C23H25NO5
• Molecular Weight: 395.4 g/mol
• IUPAC Name: (4Z)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(2-methoxyethyl)-5-phenylpyrrolidine-2,3-dione
• InChI: InChI=1S/C23H25NO5/c1-15(2)29-18-11-9-17(10-12-18)21(25)19-20(16-7-5-4-6-8-16)24(13-14-28-3)23(27)22(19)26/h4-12,15,20,25H,13-14H2,1-3H3/b21-19-
• InChI Key: OVZKBEBEFSPUNV-VZCXRCSSSA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C(=C/2\C(N(C(=O)C2=O)CCOC)C3=CC=CC=C3)/O
• SMILES: CC(C)OC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)CCOC)C3=CC=CC=C3)O

Description

3-hydroxy-4-(4-isopropoxybenzoyl)-1-(2-methoxyethyl)-5-phenyl-1,5-dihydro-2H-pyrrol-2-one is a compound that has been extensively studied for its potential applications in scientific research. This compound is also known as HIPP and has been found to have a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of HIPP is not fully understood, but it has been suggested that it works by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival. HIPP has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
HIPP has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes that are involved in cell proliferation and survival. HIPP has also been found to have anti-inflammatory properties and can reduce inflammation in the body.

Advantages and Limitations for Lab Experiments

One of the advantages of using HIPP in lab experiments is that it has been extensively studied and its properties are well understood. However, one of the limitations of using HIPP is that it can be difficult to synthesize and is not readily available.

Future Directions

There are several future directions for research on HIPP. One area of research could be to further study its potential applications in cancer research and other diseases. Another area of research could be to develop more efficient synthesis methods for HIPP to make it more readily available for scientific research. Additionally, research could focus on identifying the specific enzymes that HIPP targets and understanding its mechanism of action in more detail.
Conclusion
In conclusion, 3-hydroxy-4-(4-isopropoxybenzoyl)-1-(2-methoxyethyl)-5-phenyl-1,5-dihydro-2H-pyrrol-2-one, or HIPP, is a compound that has potential applications in scientific research. It has been found to have anti-cancer and anti-inflammatory properties and can induce apoptosis in cancer cells. The synthesis of HIPP can be challenging, but its properties are well understood. Future research could focus on further studying its potential applications and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of HIPP involves a series of chemical reactions that start with the condensation of 4-isopropoxybenzoyl chloride and 2-methoxyethylamine. This reaction results in the formation of N-(4-isopropoxybenzoyl)-2-methoxyethylamine, which is then reacted with ethyl acetoacetate to form 3-(4-isopropoxybenzoyl)-1-(2-methoxyethyl)-5-phenyl-2-pyrazoline. This compound is then subjected to a cyclization reaction to form HIPP.

Scientific Research Applications

HIPP has been found to have potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer properties and can induce cell death in cancer cells. HIPP has also been studied for its potential use in the treatment of other diseases such as Alzheimer's disease and inflammatory disorders.